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Compound of Interest

Compound Name: Dimethyl 3-methylglutarate

Cat. No.: B101244

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 3-methylglutarate, a
versatile diester with applications in organic synthesis, particularly in the preparation of chiral
molecules relevant to drug development. This document outlines its chemical and physical

properties, safety information, and a detailed experimental protocol for a key chemoenzymatic
synthesis.

Core Properties of Dimethyl 3-Methylglutarate

Dimethyl 3-methylglutarate, also known as dimethyl 3-methylpentanedioate, is a combustible
liquid at room temperature.[1] Its fundamental properties are summarized below for easy
reference.
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Property Value Reference
CAS Number 19013-37-7 [2][3]
Molecular Formula CsH1404 [2]
Molecular Weight 174.19 g/mol [2]
Appearance Liquid [1]

Boiling Point 110 °C at 19 mmHg [1]

Density 1.052 g/mL at 25 °C [1]
Refractive Index n20/D 1.425 [1]

Flash Point 97.0 °C (206.6 °F) - closed cup  [1]

Applications in Synthesis

Dimethyl 3-methylglutarate serves as a valuable building block in the synthesis of more
complex molecules. Notably, it is a precursor in the production of:

* (R,Z2)-Muscenone: A valuable ingredient in the fragrance industry.
» Verrucarinic acid derivatives: A class of compounds with potential biological activities.

* (R)- and (S)-4-amino-3-methylbutanoic acids: Chiral GABA analogs with applications in
neuroscience research.

The synthesis of (R)- and (S)-4-amino-3-methylbutanoic acids is a prime example of a
chemoenzymatic approach, leveraging the stereoselectivity of enzymes for asymmetric
synthesis.

Experimental Protocols: Chemoenzymatic
Synthesis of (R)- and (S)-4-Amino-3-methylbutanoic
Acids
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This section details the chemoenzymatic synthesis of (R)- and (S)-4-amino-3-methylbutanoic
acids starting from Dimethyl 3-methylglutarate. The key step is the enantioselective
hydrolysis of the prochiral diester using pig liver esterase (PLE).

Step 1: Enantioselective Hydrolysis of Dimethyl 3-
methylglutarate

This initial step utilizes pig liver esterase to selectively hydrolyze one of the enantiotopic ester
groups of Dimethyl 3-methylglutarate, yielding the (R)-monoester.

Methodology:

A suspension of pig liver esterase in a phosphate buffer solution (pH 7.0) is prepared.

o Dimethyl 3-methylglutarate is added to the enzyme suspension.

e The reaction mixture is stirred at room temperature, and the pH is maintained at 7.0 by the
controlled addition of a sodium hydroxide solution.

» The reaction progress is monitored until one equivalent of the base has been consumed,
indicating the completion of the hydrolysis.

» Upon completion, the reaction mixture is acidified and extracted with an organic solvent
(e.g., ethyl acetate).

e The organic extracts are dried and concentrated to yield the crude methyl (R)-3-
(methoxycarbonylmethyl)butanoate.
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Caption: Workflow for the enantioselective hydrolysis of Dimethyl 3-methylglutarate.

Subsequent Conversion to (R)- and (S)-4-Amino-3-
methylbutanoic Acid
The resulting (R)-monoester is then converted to the target chiral amino acids through standard

organic transformations.

e For (R)-4-amino-3-methylbutanoic acid: The remaining ester group of the (R)-monoester is
converted to an amine.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b101244?utm_src=pdf-body-img
https://www.benchchem.com/product/b101244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

e For (S)-4-amino-3-methylbutanoic acid: The carboxylic acid group of the (R)-monoester is

converted to an amine.
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Caption: Synthetic pathways from the (R)-monoester to the target chiral amino acids.

Safety and Handling

Dimethyl 3-methylglutarate is a combustible liquid and should be handled with appropriate

safety precautions.

o Storage: Store in a well-ventilated place. Keep the container tightly closed.[4]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[4]

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[4]

o Respiratory Protection: Not required under normal use conditions.[4]

« In case of exposure:

o Inhalation: Move the victim to fresh air.

o Skin Contact: Wash the affected area with plenty of soap and water.
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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